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Compound of Interest

Compound Name: 2-(5-fluoro-1H-indol-3-yl)ethanol

Cat. No.: B012393

An In-depth Technical Guide to 2-(5-fluoro-1H-indol-3-yl)ethanol: Commercial Availability,
Synthesis, and Applications in Drug Discovery

This technical guide provides a comprehensive overview of 2-(5-fluoro-1H-indol-3-yl)ethanol
(also known as 5-fluorotryptophol), a key building block in the synthesis of pharmaceutically
active compounds. Tailored for researchers, scientists, and drug development professionals,
this document delves into its commercial availability, established synthesis protocols, and
critical applications, offering actionable insights grounded in scientific literature and patents.

Commercial Availability and Procurement

2-(5-fluoro-1H-indol-3-yl)ethanol, identified by CAS number 101349-12-6, is readily available
from several commercial suppliers. This accessibility is crucial for research and development
activities, ensuring a consistent supply chain for preclinical and early-phase drug development.

Key suppliers include major chemical companies that cater to the research and pharmaceutical
industries. While specific stock levels and pricing are subject to change, the compound is
generally available in various purities and quantities.

Table 1: Commercial Suppliers of 2-(5-fluoro-1H-indol-3-yl)ethanol
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. . Available Molecular
Supplier Purity . CAS Number
Quantities Formula

Sigma-Aldrich 98% Inquire for details  101349-12-6 C10H10FNO
BLD Pharmatech  Inquire for details  Inquire for details  101349-12-6 C10H10FNO
NSJ Prayog Life ) )

) Inquire for details  Custom packs 101349-12-6 C10H10FNO
Science
CP Lab Safety 97%+ 25 grams 101349-12-6 C10H10FNO

Researchers are advised to request certificates of analysis from suppliers to verify purity and
identity before use, as minor impurities can significantly impact the outcome of sensitive
synthetic reactions.

Synthesis of 2-(5-fluoro-1H-indol-3-yl)ethanol: The
Fischer-Indole Reaction

The synthesis of tryptophol derivatives, including 5-fluorotryptophol, often employs the Fischer-
Indole reaction.[1] This classic method involves the reaction of an arylhydrazine with an
aldehyde or ketone under acidic conditions. A notable process for preparing 5-fluorotryptophol
is detailed in European Patent EP 3110797 B1.[1] This patented method offers a pathway to
produce the compound in high purity, which is essential for its use as a pharmaceutical
intermediate.[2]

The synthesis generally proceeds through the formation of a phenylhydrazone, which then
undergoes a-sigmatropic rearrangement to form the indole ring.[1]

Generalized Fischer-Indole Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 5-fluorotryptophol via the
Fischer-Indole reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial availability of 2-(5-fluoro-1H-indol-3-
yhethanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b012393#commercial-availability-of-2-5-fluoro-1h-
indol-3-yl-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://patentimages.storage.googleapis.com/6c/d3/38/06c007b1ed2bc5/EP3110797B1.pdf
https://patentimages.storage.googleapis.com/98/0f/0f/2fb05cb038ec97/WO2015128088A1.pdf
https://www.benchchem.com/product/b012393#commercial-availability-of-2-5-fluoro-1h-indol-3-yl-ethanol
https://www.benchchem.com/product/b012393#commercial-availability-of-2-5-fluoro-1h-indol-3-yl-ethanol
https://www.benchchem.com/product/b012393#commercial-availability-of-2-5-fluoro-1h-indol-3-yl-ethanol
https://www.benchchem.com/product/b012393#commercial-availability-of-2-5-fluoro-1h-indol-3-yl-ethanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b012393?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

